(4-(Thiophen-3-yl)piperidin-1-yl)(o-tolyl)methanone

• IUPAC Name: (2-methylphenyl)-(4-thiophen-3-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H19NOS/c1-13-4-2-3-5-16(13)17(19)18-9-6-14(7-10-18)15-8-11-20-12-15/h2-5,8,11-12,14H,6-7,9-10H2,1H3
• InChI Key: KXOMUIZCHSLFNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)C3=CSC=C3
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

“(4-(Thiophen-3-yl)piperidin-1-yl)(o-tolyl)methanone” is a compound that pertains to the field of therapeutic compounds. It is a part of certain compounds that inhibit 11 β-hydroxysteroid dehydrogenase type 1 (11 β-HSD1). This compound is used in pharmaceutical compositions and is used both in vitro and in vivo to inhibit 11 β-hydroxysteroid dehydrogenase type 1.

Scientific Research Applications

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, this compound’s structural features, such as the thiophene ring and piperidine moiety, are of interest for drug design. These features are often explored for their binding affinity to biological targets, potentially leading to the development of new pharmaceuticals. .

Materials Science

The compound’s potential applications in materials science stem from its organic semiconductor properties due to the thiophene unit. .

Chemical Engineering

In chemical engineering, such compounds can be utilized in process optimization. The piperidine component, for example, might be involved in catalysis or as an intermediate in the synthesis of more complex molecules. .

Environmental Science

This compound could be investigated for its environmental impact, particularly in the degradation of pollutants. .

Analytical Chemistry

Analytical chemists might explore the use of this compound as a reagent or a standard in various analytical techniques. .

Pharmacology

In pharmacology, the compound’s derivatives could be studied for their therapeutic effects. Piperidine derivatives are known to exhibit a range of biological activities, including antitumor, antimicrobial, and analgesic properties. .

Mechanism of Action

Target of Action

The primary target of (4-(Thiophen-3-yl)piperidin-1-yl)(o-tolyl)methanone is 11 β-hydroxysteroid dehydrogenase type 1 (11 β-HSD1) . This enzyme plays a crucial role in the conversion of inactive cortisone to active cortisol, a hormone that regulates a wide range of processes throughout the body, including metabolism and the immune response .

Mode of Action

(4-(Thiophen-3-yl)piperidin-1-yl)(o-tolyl)methanone acts by inhibiting the activity of 11 β-HSD1 . By doing so, it reduces the levels of active cortisol, thereby modulating the processes regulated by this hormone .

Biochemical Pathways

The inhibition of 11 β-HSD1 affects several biochemical pathways. It primarily impacts the glucocorticoid pathway, leading to a decrease in the production of active cortisol . This can have downstream effects on various processes, including glucose metabolism, lipid metabolism, and the immune response .

Result of Action

By inhibiting 11 β-HSD1 and reducing cortisol levels, (4-(Thiophen-3-yl)piperidin-1-yl)(o-tolyl)methanone could potentially ameliorate conditions associated with excessive cortisol activity. These include metabolic syndrome disorders such as type 2 diabetes and obesity, as well as associated disorders including insulin resistance, hypertension, lipid disorders, and cardiovascular disorders . It may also be beneficial in treating CNS disorders such as mild cognitive impairment and early dementia, including Alzheimer’s disease .